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Compound of Interest

Compound Name:
Chlorophyllin, coppered trisodium

salt

Cat. No.: B13114281

Get Quote

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Scope:

Immediate handling, personal protective equipment (PPE) logistics, and self-validating

standard operating procedures (SOPs).

Mechanistic Hazard Profile & E-E-A-T Foundations
While widely recognized as a biologically derived food additive and water-soluble assay

reagent, Chlorophyllin, coppered trisodium salt demands stringent laboratory controls due

to its specific physicochemical profile. The primary hazards of this compound stem not from

systemic toxicity, but from its particulate dynamics and environmental mobility[1].

Aerosolization & Deflagration: The finely milled formulation of this porphyrin derivative

presents a potent inhalation hazard. Residual dust has the potential to accumulate and

poses an explosion risk if exposed to an appropriate ignition source[2],[3].

Reactivity with Oxidizers: The copper core (cuprate 3-) and organic ring structure degrade

exothermically when exposed to strong oxidizing agents (e.g., bleach, nitrates, pool
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chlorine). Such reactions aggressively release toxic nitrogen oxides (NOx) and copper

oxides[2],[3].

Unrestricted Aquatic Dispersion: Due to its extreme aqueous solubility, the compound acts as

a highly mobile dye. Uncontrolled aquatic release can bypass standard water treatment

coagulation steps, mobilizing heavy-metal coordinates into local water systems. Therefore,

strict exclusion from sanitary sewer systems is mandatory[2],[1].

Quantitative Data & Regulatory Profile
To streamline risk assessment, all essential quantitative thresholds and environmental

characteristics are summarized below:

Parameter Value Operational Implication

CAS Number 11006-34-1
Primary identifier for inventory

and SDS tracking[2].

Molecular Weight 722.143 g/mol
High-mass, highly stable

organic coordinate complex[4].

Aqueous Solubility Extremely High
Rapid aquatic dispersion;

mandates dry clean-up[1].

Incompatible Materials Strong Oxidizing Agents

Combustion/toxic fume

generation risk (NOx, CuO)[2],

[3].

Exposure Limit 1 mg/m³ TWA (as Cu)

Dictates the necessity of

localized exhaust

ventilation[5].

Mechanistic Personal Protective Equipment (PPE)
Matrix
Routine handling requires PPE specifically tailored to the compound's staining properties and

particulate nature.
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Hazard Vector Recommended PPE
Mechanistic Justification &
Regulation

Inhalation
NIOSH N95 / EN 136

Particulate Respirator

Prevents mechanical irritation

of mucosal membranes from

fine aerodynamic dust

particles. Required if ambient

limits exceed 1 mg/m³[1],[5].

Dermal
PVC or dense Polyethylene

Gloves

The complex acts as an

intense dye. PVC completely

blocks trans-dermal moisture

that would otherwise solubilize

the salt and cause deep tissue

staining[4].

Ocular
Safety Goggles (Side-

Shielded)

Copper salts deposited in the

eye interact with lacrimal fluid,

risking severe conjunctivitis or

corneal turbidity[3]. Complies

with OSHA 29 CFR

1910.133[2].

Self-Validating Operational Protocols
To ensure absolute reliability, the following methodologies integrate a Self-Validating System.

Operators must perform an action and immediately verify its success before proceeding to the

next step.

Standard Weighing and Reagent Preparation
Step 1: Environmental Control Setup

Action: Activate localized exhaust ventilation (LEV) or a powder-handling draft shield to

capture fugitive dust[5].

Validation Check: Hold a dry tissue at the opening of the LEV; it must visibly pull inward. If

airflow is static, abort the weighing process.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16155~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:16:46~~Chlorophyllin%20%20coppered%20trisodium%20salt~~
http://ocsb-on.newlook.safeschoolssds.com/document/repo/b1e48f91-970b-4d24-8777-3e3e8aaa4f0d
https://www.mpbio.com/jp/0521022180-chlorophyll-water-soluble
https://datasheets.scbt.com/sc-227637.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1615506&productDescription=CHLROPHYLLIN+CPPRD+TRISOD+S+5G&vendorId=VN00024248&countryCode=US&language=en
http://ocsb-on.newlook.safeschoolssds.com/document/repo/b1e48f91-970b-4d24-8777-3e3e8aaa4f0d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13114281?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 2: PPE Donning & Seal Integrity

Action: Don a lab coat, PVC gloves[4], and a particulate respirator[1].

Validation Check: Perform a positive/negative pressure seal check on the respirator. Ensure

PVC gloves overlap the lab coat cuffs with zero exposed skin.

Step 3: Powder Manipulation

Action: Use a static-dissipative or non-sparking spatula to transfer the powder. High-friction

transfers can aerosolize the dust and introduce ignition risks[3].

Validation Check: Verify that powder releases cleanly from the spatula into the tare vessel

without clinging to the sides (confirming static dissipation).

Step 4: Primary Decontamination

Action: Wipe the balance and surrounding surfaces with a damp paper towel.

Validation Check: Perform a final wipe with a clean, dry white filter paper. The paper must

show absolutely no trace of green/blue discoloration. If staining is present, repeat the damp

wipe.

Spill Containment and Disposal Workflow
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1. Spill Detected & Area Isolated

2. Don Particulate Respirator & PVC Gloves

3. Dry Sweep (Spark-Proof Tools)

4. Transfer to Sealed Chemical Waste

5. Wet Decon (Mild Detergent, NO Bleach)

6. EPA/RCRA Compliant Disposal

Click to download full resolution via product page

Chlorophyllin, Coppered Trisodium Salt spill response and containment workflow.

Step 1: Immediate Isolation

Action: Halt operations and secure the perimeter to prevent foot traffic from tracking the

highly pigmented powder[5].
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Validation Check: Visually confirm all unauthorized personnel remain outside a 2-meter

radius before proceeding.

Step 2: Dry Clean-up Initiation

Action: Using spark-proof tools, gently sweep the powder. Do not use standard wet methods

initially, as water converts the powder into an intensely staining, highly mobile dye[1],[3].

Validation Check: Inspect the surface at an oblique angle using a flashlight. No macroscopic

particulate dust should remain visible on the floor.

Step 3: Chemical Consolidation

Action: Shovel the dry waste into a heavy-duty, sealable chemical disposal container[2].

Validation Check: Ensure the threads of the disposal container are completely free of green

powder before sealing the lid to guarantee an airtight closure.

Step 4: Secondary Wet Decontamination

Action: Wash the area with a mild detergent and water. Critically, do not use bleach.

Chlorophyllin copper complex reacts vigorously with strong oxidizing agents[2],[3].

Validation Check: Apply a clean white absorbent pad to the wet area. If the pad draws up any

green/blue tint, repeat the detergent wash.

Step 5: Disposal Routing

Action: Label the container for professional chemical waste disposal. Do not flush the waste

down the sanitary sewer system under any circumstances[2],[1].

Validation Check: Cross-reference the waste label against local environmental regulations to

confirm it is designated for specialized chemical destruction rather than municipal landfill.

Storage Logistics
To prevent degradation and minimize hazard risks, the compound must be stored refrigerated

in tightly closed, original containers. The storage environment must be dry, well-ventilated, and
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strictly isolated from incompatible strong oxidizing agents to prevent the liberation of toxic metal

oxides[2],[5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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